Cas no 1263060-64-5 (3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 1263060-64-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD22038932
• CID: 2197262
• PubChem ID: 18732329
• Update Time: 2025-06-08

3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine
• IRBYARMSVILOKF-UHFFFAOYSA-N
• Pyrazolo[1,5-a]pyrimidine, 3-bromo-6-methyl-
• Pyrazolo[1,5-a]pyrimidine,3-bromo-6-methyl-
• DA-13241
• AKOS022690960
• Z1416193433
• SCHEMBL12517707
• AS-44068
• MFCD22038932
• CS-0081600
• 1263060-64-5
• EN300-1130237

• MDL： MFCD22038932
• Inchi： 1S/C7H6BrN3/c1-5-2-9-7-6(8)3-10-11(7)4-5/h2-4H,1H3
• InChI Key： IRBYARMSVILOKF-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C)C=NC2=1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine

Introduction to 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine (CAS No. 1263060-64-5)

3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine (CAS No. 1263060-64-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine consists of a pyrazolopyrimidine core with a bromine atom at the 3-position and a methyl group at the 6-position. This specific arrangement of substituents imparts unique properties to the molecule, including enhanced solubility and improved binding affinity to target proteins. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes, making it a promising lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine has also been investigated for its anticancer potential. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells by interfering with specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine a valuable tool for developing targeted cancer therapies.

The pharmacological profile of 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine has been further characterized through extensive in vitro and in vivo studies. These studies have provided valuable insights into its mechanism of action, efficacy, and safety. For instance, preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral medication.

In terms of safety, 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine has demonstrated low toxicity in animal models. Toxicological studies have not reported any significant adverse effects at therapeutic doses, which is a crucial factor for its potential clinical application. However, further investigations are needed to fully assess its safety profile in humans.

The versatility of 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine extends beyond its direct therapeutic applications. It is also used as a building block in synthetic chemistry for the development of more complex molecules with enhanced biological activities. The ability to modify the pyrazolopyrimidine core by introducing different functional groups allows researchers to fine-tune the properties of these compounds for specific therapeutic targets.

In conclusion, 3-Bromo-6-methylpyrazolo[1,5-a]pyrimidine (CAS No. 1263060-64-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel drugs targeting viral infections and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the field.